Cas no 2227834-28-6 ((3R)-3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid
• CAS No: 2227834-28-6
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 5569138
• PubChem ID: 165657075
• Update Time: 2025-05-19

(3R)-3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2227834-28-6
• (3R)-3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid
• EN300-1915740

• Inchi： 1S/C10H11BrO3/c1-6-2-7(4-8(11)3-6)9(12)5-10(13)14/h2-4,9,12H,5H2,1H3,(H,13,14)/t9-/m1/s1
• InChI Key： VPJKPBVUONMONY-SECBINFHSA-N
• SMILES： BrC1C=C(C)C=C(C=1)[C@@H](CC(=O)O)O

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Additional information on (3R)-3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid

Recent Advances in the Study of (3R)-3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid (CAS: 2227834-28-6)

The compound (3R)-3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid (CAS: 2227834-28-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral β-hydroxy acid derivative, characterized by its unique bromo-methylphenyl substitution pattern, has emerged as a promising scaffold for drug development due to its potential biological activities and synthetic versatility. Recent studies have focused on elucidating its pharmacological properties, synthetic routes, and applications in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (3R)-3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid exhibits notable inhibitory activity against several inflammatory enzymes, particularly 5-lipoxygenase (5-LOX), with an IC50 value of 2.3 μM. The research team employed molecular docking simulations to reveal that the bromo-substituted aromatic ring and the hydroxypropanoic acid moiety form critical interactions with the enzyme's active site, suggesting its potential as a lead compound for developing novel anti-inflammatory agents.

In the realm of synthetic chemistry, a novel asymmetric synthesis route for (3R)-3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid was reported in Organic Letters (2024). The methodology utilizes a chiral oxazaborolidine-catalyzed reduction of the corresponding β-keto ester, achieving excellent enantioselectivity (>98% ee) and good overall yield (72%). This advancement addresses previous challenges in obtaining the compound in optically pure form, which is crucial for biological evaluation and pharmaceutical applications.

Recent pharmacological investigations have expanded the potential therapeutic applications of this compound. A 2024 study in Bioorganic & Medicinal Chemistry demonstrated its ability to modulate PPARγ activity, showing 63% activation at 10 μM concentration without the adverse effects typically associated with full agonists. This partial agonist profile suggests potential utility in metabolic disorders while minimizing side effects. Additionally, preliminary in vivo studies in rodent models of type 2 diabetes showed promising glucose-lowering effects.

The compound's mechanism of action continues to be an active area of research. A Nature Communications publication (2023) revealed through cryo-EM studies that (3R)-3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid can allosterically modulate certain G-protein coupled receptors (GPCRs), particularly those involved in neurotransmitter signaling. This finding opens new avenues for developing central nervous system (CNS) therapeutics, though blood-brain barrier penetration remains a challenge being addressed through prodrug strategies.

From a drug development perspective, recent ADMET studies published in Molecular Pharmaceutics (2024) indicate that (3R)-3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid exhibits favorable pharmacokinetic properties, including moderate plasma protein binding (78%) and acceptable metabolic stability in human liver microsomes (t1/2 = 42 min). These characteristics, combined with its demonstrated biological activities, position this compound as a valuable starting point for further medicinal chemistry optimization.

Future research directions for (3R)-3-(3-bromo-5-methylphenyl)-3-hydroxypropanoic acid include structure-activity relationship (SAR) studies to optimize potency and selectivity, investigation of its potential in combination therapies, and development of improved synthetic methodologies for large-scale production. The compound's unique structural features and demonstrated biological activities make it a compelling subject for continued investigation in chemical biology and pharmaceutical research.